N-(4-ethylbenzyl)-N'-(1-phenylethyl)ethanediamide

• IUPAC Name: N-[(4-ethylphenyl)methyl]-N'-(1-phenylethyl)oxamide
• InChI: InChI=1S/C19H22N2O2/c1-3-15-9-11-16(12-10-15)13-20-18(22)19(23)21-14(2)17-7-5-4-6-8-17/h4-12,14H,3,13H2,1-2H3,(H,20,22)(H,21,23)
• InChI Key: DDRAGVSSEZJUFW-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)CNC(=O)C(=O)NC(C)C2=CC=CC=C2
• Molecular Formula: C19H22N2O2
• DSSTOX Substance ID: DTXSID201193262
• Molecular Weight: 310.4 g/mol
• CAS RN: 433243-09-5

Description

N-(4-ethylbenzyl)-N'-(1-phenylethyl)ethanediamide, also known as A-836,339, is a synthetic compound that acts as a selective cannabinoid receptor 1 (CB1) antagonist. It has been widely studied for its potential therapeutic applications in various diseases, including obesity, addiction, and neurological disorders.

Mechanism of Action

N-(4-ethylbenzyl)-N'-(1-phenylethyl)ethanediamide acts as a selective CB1 antagonist, which means it blocks the activity of CB1 receptors in the brain. CB1 receptors are found in high concentrations in areas of the brain that regulate appetite, reward, and addiction. By blocking CB1 receptors, this compound reduces the activity of these brain regions, leading to reduced food intake, reduced drug reward, and potential neuroprotective effects.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects in animal models. It reduces food intake and body weight gain by blocking CB1 receptors in the brain. It also reduces the rewarding effects of drugs of abuse, potentially reducing the risk of addiction. In addition, this compound has been shown to have neuroprotective effects, potentially reducing the risk of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of N-(4-ethylbenzyl)-N'-(1-phenylethyl)ethanediamide is its selectivity for CB1 receptors, which allows for more precise targeting of these receptors in the brain. However, one limitation is that it may not be effective in all animal models or in humans, as the effects of CB1 antagonists can vary depending on the species and disease model.

Future Directions

There are many potential future directions for research on N-(4-ethylbenzyl)-N'-(1-phenylethyl)ethanediamide. One area of interest is its potential as a treatment for obesity and related metabolic disorders. Another area of interest is its potential as a treatment for addiction, particularly in reducing the rewarding effects of drugs of abuse. Additionally, further research is needed to fully understand the neuroprotective effects of this compound and its potential as a treatment for neurodegenerative diseases. Overall, this compound is a promising compound that has the potential to be developed into a novel therapeutic agent for a variety of diseases.

Scientific Research Applications

N-(4-ethylbenzyl)-N'-(1-phenylethyl)ethanediamide has been extensively studied for its potential therapeutic applications in various diseases. It has been shown to have anti-obesity effects by reducing food intake and body weight gain in animal models. It has also been investigated for its potential as a treatment for addiction, particularly in reducing the rewarding effects of drugs of abuse. In addition, this compound has been studied for its neuroprotective effects in models of neurodegenerative diseases such as Alzheimer's and Parkinson's.